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The table below summarizes the key chemical and handling information for WIKI4, crucial for any

experimental planning [1].

Property Specification

CAS Number 838818-26-1 [1]

Molecular Weight 521.59 g/mol [1]

Molecular Formula C29H23N503S [1]

Physical Form Off-white to light yellow solid [1]
Recommended Solvent DMSO [1]

Solubility in DMSO 6.8 mg/mL (13.04 mM) [1]
Storage Conditions (Solid) -20°C (3 years); 4°C (2 years) [1]
Storage Conditions (Solution) -80°C (2 years); -20°C (1 year) [1]

Stock Solution Preparation Protocol

This protocol details the preparation of a 10 mM stock solution, a common starting point for in vitro assays.

Always wear appropriate personal protective equipment and work in a well-ventilated area, especially when
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handling DMSO.

1. Calculation and Weighing

e Calculate the mass of WIKI4 needed using the formula: Mass (mg) = Desired Concentration (mM)
x Volume (mL) x Molecular Weight (g/mol).

e For a 10 mL solution of 10 mM WIKI4: Mass = 10 mM x 10 mL x 521.59 g/mol = 52.159 mg.

e Accurately weigh out the calculated mass of WIKI4 solid using an analytical balance.

2. Dissolution

¢ Transfer the weighed WIKI4 to a clean, dry vessel.

e Add a small volume of anhydrous, tissue-culture grade DMSO to the solid. The supplier indicates that
gentle warming and ultrasonication may be required to achieve complete dissolution [1].

e Bring the solution to the final volume with DMSO. For the example above, bring the total volume to 10
mL.

3. Aliquoting and Storage

e Immediately after preparation, aliquot the stock solution into sterile, single-use vials to minimize
freeze-thaw cycles and contamination.

¢ Clearly label all aliquots with the compound name, concentration, date, and your initials.

e Store the aliquots at -80°C for long-term stability (up to 2 years) or at -20°C for shorter periods (up to
1 year) [1].

Example Experimental Applications

The following table outlines how WIKI4 has been utilized in published research, which can inform your

own experimental design [1].

L Cell Line / Reported Incubation Key Outcome /
Application | Assay . .
Model Concentration Time Readout
Inhibition of Wnt/3- DLD1 100 nM, 1 pM 6 days Inhibition of cell
catenin signaling &  colorectal growth relative to
Cell Growth [1] carcinoma DMSO control [1].
cells
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L Cell Line / Reported Incubation Key Outcome /
Application | Assay . .
Model Concentration Time Readout
Stabilization of DLD1 cells 1uM 2,4,6,0r24 Significant increase in
AXIN1/AXIN2 hours steady-state
protein [1] abundance of AXIN1
and AXIN2 (Western
Blot) [1].
Pancreatic Human 9 uM (optimal During Stage 4  Promoted formation of
Progenitor Pluripotent concentration) differentiation NKX6-1+/PDX1+
Differentiation [2] Stem Cells pancreatic progenitors
(hPSCs) [2].
Cytotoxicity Assay Small Cell IC~50~: 0.02 uM  Not specified Cytotoxic activity [1].
[1] Lung Cancer
(SCLC) cells

Experimental Workflow Visualization

The diagram below illustrates a generalized workflow for treating cells with WIKI4, based on the protocols

cited above.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoq7VUhf1fP18PJxKtFW0vSrlGJWceVdPx8LJn6r0SC2Y6hO-3jb
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoq7VUhf1fP18PJxKtFW0vSrlGJWceVdPx8LJn6r0SC2Y6hO-3jb
https://www.nature.com/articles/s41467-024-53068-w
https://www.nature.com/articles/s41467-024-53068-w
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoq7VUhf1fP18PJxKtFW0vSrlGJWceVdPx8LJn6r0SC2Y6hO-3jb
https://www.medchemexpress.com/WIKI4.html?srsltid=AfmBOoq7VUhf1fP18PJxKtFW0vSrlGJWceVdPx8LJn6r0SC2Y6hO-3jb
https://www.smolecule.com/products/s548514?utm_src=pdf-body
https://www.smolecule.com/products/s548514?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

G’repare 10 mM WIKI4 Stock in DMSO)

@quuot and Store at -80°C9

Plate and Culture Cells

Thaw Aliquot and Dilute
in Culture Medium

(Treat Cells with WIKIA)

Gncubate (Time/Dose VariesD

Harvest and Analyze

Click to download full resolution via product page

Critical Notes for Researchers

¢ Solvent Control: The final concentration of DMSO in your cell culture medium should not exceed
0.1% (v/v). A vehicle control containing the same concentration of DMSO must be included in every
experiment.

e Concentration Optimization: The effective concentration of WIKI4 can vary significantly depending
on the cell type and assay. It is essential to perform a dose-response curve to determine the optimal
concentration for your specific experimental system.

¢ Stability: Repeated freezing and thawing of the stock solution should be avoided, as it may lead to
compound degradation and loss of activity.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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